![molecular formula C10H13ClN2O2 B7555759 5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide](/img/structure/B7555759.png)
5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide
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Overview
Description
5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide, also known as CPPC, is a chemical compound that has been synthesized for scientific research purposes. CPPC has shown potential in the field of neuroscience and has been used in various studies to understand its mechanism of action and physiological effects.
Mechanism of Action
5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide is believed to act as a selective inhibitor of the dopamine transporter (DAT) and norepinephrine transporter (NET). By inhibiting these transporters, this compound increases the levels of dopamine and norepinephrine in the brain, which can lead to an increase in mood and alertness.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase locomotor activity in animal models, which suggests that it may have potential as a treatment for attention deficit hyperactivity disorder (ADHD). This compound has also been shown to increase the release of dopamine and norepinephrine in the brain, which can lead to an increase in mood and alertness.
Advantages and Limitations for Lab Experiments
One advantage of using 5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide in lab experiments is that it is a highly selective inhibitor of DAT and NET, which makes it a useful tool for studying the role of these transporters in the brain. However, one limitation of using this compound is that it has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research involving 5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide. One direction is to study its potential as a treatment for ADHD and other disorders that are characterized by a deficiency in dopamine and norepinephrine. Another direction is to study its potential as a tool for studying the role of DAT and NET in the brain. Additionally, more research is needed to understand the long-term effects of this compound and its potential side effects.
In conclusion, this compound is a chemical compound that has shown potential in the field of neuroscience. It has been used in various studies to understand its mechanism of action and physiological effects. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for research involving this compound.
Synthesis Methods
5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide can be synthesized by reacting 5-chloro-2-furoic acid with pyrrolidine and formaldehyde in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide has been used in various scientific studies to understand its potential in the field of neuroscience. It has been shown to have an effect on the release of neurotransmitters such as dopamine and norepinephrine, which play a crucial role in the regulation of mood and behavior.
properties
IUPAC Name |
5-chloro-N-(pyrrolidin-2-ylmethyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClN2O2/c11-9-4-3-8(15-9)10(14)13-6-7-2-1-5-12-7/h3-4,7,12H,1-2,5-6H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUZKDJHUQPTSEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)CNC(=O)C2=CC=C(O2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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